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Compound of Interest

Compound Name: Antibacterial agent 194

Cat. No.: B12381428

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical agents is a cornerstone of laboratory safety and environmental
responsibility. This document provides essential, immediate safety and logistical information for
the antibacterial agent Halades 194, a disinfectant concentrate used in the food industry.

Adherence to these procedures is critical to ensure personal safety and mitigate environmental
impact.

Core Safety and Hazard Data

Halades 194 is a liquid, mildly alkaline, and chloride-, aldehyde-, and QAV-free disinfectant.[1]
Its active ingredients include N-(3-AMINOPROPYL)-N-DODECYLPROPAN-1.3-DIAMIN and
LACTIC ACID.[2][3] The product is classified as hazardous, necessitating specific precautions
in handling and disposal.
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Hazard Classification Description Precautionary Statement

) P280: Wear protective
) ] o Causes severe skin burns and _ _
Skin Corrosion/Irritation gloves/protective clothing/eye
eye damage.[2][3][4] _ _
protection/face protection.[2][4]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
) o Causes serious eye damage. water for several minutes.
Serious Eye Damage/Irritation _
[21[314] Remove contact lenses, if
present and easy to do.

Continue rinsing.[2][4]

Hazardous to the Aquatic Very toxic to aquatic life with P273: Avoid release to the

Environment long lasting effects.[2][3][4] environment.[2][4]

Experimental Protocols Cited

While specific experimental protocols for the degradation of Halades 194 are not publicly
available, the safety data sheet for one of its components, lactic acid, indicates that the
substance is readily biodegradable.[5] This suggests that under controlled conditions in a waste
treatment facility, the lactic acid component is expected to break down. However, the primary
active ingredient, N-(3-aminopropyl)-N-dodcylpropane-1,3-diamine, is classified as very toxic to
aguatic life with long-lasting effects, underscoring the importance of preventing its release into
the environment.[2][6]

Disposal Workflow

The following diagram outlines the mandatory step-by-step procedure for the safe disposal of
Antibacterial Agent 194.
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Figure 1. Disposal Workflow for Antibacterial Agent 194
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Caption: Disposal Workflow for Antibacterial Agent 194.

Step-by-Step Disposal Procedures

1. Personal Protective Equipment (PPE): Before handling Halades 194, it is mandatory to wear

appropriate personal protective equipment. This includes, but is not limited to, chemical-

resistant gloves, safety goggles with side shields, and a lab coat or other protective clothing.[2]

[6]
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2. Containment of Spills: In the event of a spill, immediately contain the liquid to prevent it from
spreading or entering drains and waterways.[2] Use an inert absorbent material, such as sand
or diatomaceous earth, to soak up the spill.[2][7]

3. Waste Collection:

e Unused Product: Unused or excess Halades 194 must be treated as hazardous waste. Do
not pour it down the drain.[2][8]

» Contaminated Materials: Any materials used to clean up spills (e.g., absorbent materials,
contaminated clothing) must also be disposed of as hazardous waste.

o Containers: Collect all waste in a designated, leak-proof, and clearly labeled hazardous
waste container.[6][9]

4. Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure hazardous waste accumulation area.[2] Keep it away from incompatible materials such
as acids and oxidizing agents.[2][3]

5. Final Disposal: The final disposal of Halades 194 waste must be conducted through a
licensed and recognized hazardous waste disposal company.[2][9] This ensures that the waste
is treated and disposed of in accordance with local, regional, and national environmental
regulations. It is strictly prohibited to dispose of this product in standard waste or sewer
systems.[2][7]

By adhering to these procedures, laboratory professionals can ensure a safe working
environment and protect the ecosystem from the harmful effects of improper chemical disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12381428#antibacterial-agent-194-proper-disposal-

procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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